Cas no 1638767-08-4 (2-{2-chloro-1H-pyrrolo[2,3-b]pyridin-1-yl}acetonitrile)

• Product Name: 2-{2-chloro-1H-pyrrolo[2,3-b]pyridin-1-yl}acetonitrile
• CAS No: 1638767-08-4
• MF: C₉H₆ClN₃
• MW: 191.617040157318
• CID: 5102348
• Update Time: 2026-03-03

2-{2-chloro-1H-pyrrolo[2,3-b]pyridin-1-yl}acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-{2-chloro-1H-pyrrolo[2,3-b]pyridin-1-yl}acetonitrile

• Inchi： 1S/C9H6ClN3/c10-8-6-7-2-1-4-12-9(7)13(8)5-3-11/h1-2,4,6H,5H2
• InChI Key： OSEJEQVICCYPGM-UHFFFAOYSA-N
• SMILES： C(#N)CN1C2=NC=CC=C2C=C1Cl

Additional information on 2-{2-chloro-1H-pyrrolo[2,3-b]pyridin-1-yl}acetonitrile

Professional Introduction to 2-{2-chloro-1H-pyrrolo[2,3-b]pyridin-1-yl}acetonitrile (CAS No. 1638767-08-4)

2-{2-chloro-1H-pyrrolo[2,3-b]pyridin-1-yl}acetonitrile, with the chemical identifier CAS No. 1638767-08-4, is a significant compound in the realm of pharmaceutical and biochemical research. This heterocyclic nitrile derivative has garnered attention due to its structural complexity and potential applications in drug discovery and molecular biology. The compound features a fused pyrrole-pyridine core, which is a common motif in many bioactive molecules, making it a valuable scaffold for further chemical modifications and functionalization.

The structural framework of 2-{2-chloro-1H-pyrrolo[2,3-b]pyridin-1-yl}acetonitrile consists of a pyrrolo[2,3-b]pyridine ring system substituted with a chloro group at the 2-position and an acetonitrile moiety at the 1-position. This configuration provides multiple sites for interaction with biological targets, including enzymes and receptors. The presence of the chloro group enhances the electrophilicity of the ring system, making it susceptible to nucleophilic substitution reactions, which are widely employed in medicinal chemistry to introduce diverse functional groups.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from nitrogen-containing heterocycles. The pyrrolo[2,3-b]pyridine scaffold is particularly noteworthy due to its prevalence in bioactive natural products and synthetic drugs. For instance, derivatives of this scaffold have been investigated for their potential antiviral, anticancer, and anti-inflammatory properties. The compound 2-{2-chloro-1H-pyrrolo[2,3-b]pyridin-1-yl}acetonitrile represents a promising intermediate in the synthesis of such agents, offering a versatile platform for further derivatization.

The acetonitrile group in the molecule serves as a handle for various chemical transformations. It can be readily converted into amides, carboxylic acids, or esters through nucleophilic addition reactions. Additionally, the nitrile group can undergo reduction to form amides or alcohols, providing access to different classes of derivatives with distinct biological activities. These transformations make 2-{2-chloro-1H-pyrrolo[2,3-b]pyridin-1-yl}acetonitrile a valuable building block for medicinal chemists seeking to explore new drug candidates.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in designing effective therapeutic agents. Computational modeling and experimental assays have been employed to elucidate how structural modifications influence biological activity. The fused pyrrole-pyridine system in 2-{2-chloro-1H-pyrrolo[2,3-b]pyridin-1-yl}acetonitrile offers unique opportunities for optimizing pharmacokinetic and pharmacodynamic properties. By systematically varying substituents on the ring system, researchers can fine-tune interactions with biological targets and improve overall drug efficacy.

The synthesis of 2-{2-chloro-1H-pyrrolo[2,3-b]pyridin-1-yl}acetonitrile involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group interconversions. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have also been utilized to construct the desired heterocyclic core efficiently. These synthetic strategies underscore the compound's significance as a key intermediate in pharmaceutical manufacturing.

The biological evaluation of derivatives derived from 2-{2-chloro-1H-pyrrolo[2,3-b]pyridin-1-yl}acetonitrile has revealed intriguing insights into their potential therapeutic applications. Preclinical studies have demonstrated that certain analogs exhibit inhibitory activity against target enzymes implicated in diseases such as cancer and inflammation. The ability to modulate these interactions through structural modifications offers a rational approach for developing novel therapeutics with improved selectivity and reduced side effects.

In conclusion, 2-{2-chloro-1H-pyrrolo[2,3-b]pyridin-1-yl}acetonitrile (CAS No. 1638767-08-4) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for designing novel bioactive molecules. By leveraging advanced synthetic methodologies and biological evaluation techniques, researchers can harness its potential to develop innovative therapeutic agents that address unmet medical needs.